Cas no 171921-95-2 (5-Heptyl-5''-heptanoyl-2,2':5',2''-terthiophene)

• Product Name: 5-Heptyl-5''-heptanoyl-2,2':5',2''-terthiophene
• CAS No: 171921-95-2
• MF: C₂₆H₃₄OS₃
• MW: 458.742563724518
• CID: 2781996
• Update Time: 2023-08-07

5-Heptyl-5''-heptanoyl-2,2':5',2''-terthiophene Chemical and Physical Properties

Names and Identifiers

• 5-Heptyl-5''-heptanoyl-2,2':5',2''-terthiophene
• 1-(3~5~-Heptyl[1~2~,2~2~:2~5~,3~2~-terthiophen]-1~5~-yl)heptan-1-one

• Inchi： 1S/C26H34OS3/c1-3-5-7-9-10-12-20-14-15-23(28-20)24-18-19-26(30-24)25-17-16-22(29-25)21(27)13-11-8-6-4-2/h14-19H,3-13H2,1-2H3
• InChI Key： GLDWKDAJLIHLRN-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=C(C(CCCCCC)=O)S3)S2)=CC=C1CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 497
• XLogP3: 10.2
• Topological Polar Surface Area: 102